Cas no 1448051-92-0 (2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine)

• Product name: 2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine
• CAS No: 1448051-92-0
• MF: C₁₇H₁₇ClFNO₄S₂
• MW: 417.902584791183
• CID: 5961167
• PubChem ID: 71805903

2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine
• 2-(benzenesulfonylmethyl)-1-(3-chloro-4-fluorophenyl)sulfonylpyrrolidine
• 1-((3-chloro-4-fluorophenyl)sulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine
• 1448051-92-0
• 2-[(BENZENESULFONYL)METHYL]-1-(3-CHLORO-4-FLUOROBENZENESULFONYL)PYRROLIDINE
• F6435-2808
• AKOS024558411

• Inchi： 1S/C17H17ClFNO4S2/c18-16-11-15(8-9-17(16)19)26(23,24)20-10-4-5-13(20)12-25(21,22)14-6-2-1-3-7-14/h1-3,6-9,11,13H,4-5,10,12H2
• InChI Key： XQRHNAMXLZYDJE-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C(Cl)=C2)(=O)=O)CCCC1CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 417.0271562g/mol
• Monoisotopic Mass: 417.0271562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine

Comprehensive Overview of 2-(Benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine (CAS No. 1448051-92-0)

The compound 2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine (CAS No. 1448051-92-0) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both benzenesulfonyl and 3-chloro-4-fluorobenzenesulfonyl moieties, makes it a valuable candidate for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing trending topics such as sulfonamide-based therapeutics, fluorinated compounds in drug design, and green chemistry innovations.

One of the key reasons researchers are drawn to CAS No. 1448051-92-0 is its structural versatility. The presence of chloro and fluoro substituents enhances its binding affinity to biological targets, a feature increasingly sought after in the development of kinase inhibitors and GPCR modulators. Recent studies highlight the growing demand for halogenated sulfonamides in oncology and neurology, aligning with user searches for "next-generation sulfonamide drugs" and "fluorinated bioactive molecules".

From a synthetic chemistry perspective, 2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine exemplifies advancements in catalytic sulfonylation techniques. Modern protocols emphasize atom-economical routes and microwave-assisted synthesis, topics frequently queried in academic and industrial forums. The compound’s pyrrolidine core also positions it as a scaffold for peptidomimetics, addressing the rising interest in "non-peptide drug analogs" and "rigidified heterocycles".

Environmental and regulatory considerations further elevate the relevance of this compound. With the pharmaceutical industry prioritizing sustainable synthesis, researchers are exploring biodegradable sulfonamides and low-toxicity intermediates—keywords that dominate ESG-focused searches. CAS No. 1448051-92-0 serves as a case study for balancing efficacy with ecological safety, a theme resonating in queries like "green chemistry in sulfonamide production".

Analytical characterization of this compound employs cutting-edge techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, reflecting the broader demand for "advanced compound profiling methods". Its stability under physiological conditions also makes it a candidate for prodrug development, a niche yet rapidly growing area in medicinal chemistry.

In conclusion, 2-(benzenesulfonyl)methyl-1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidine represents a convergence of innovation in drug design, synthetic efficiency, and environmental stewardship. Its multifaceted applications—from targeted therapies to material science—ensure its prominence in both academic literature and industrial R&D pipelines, answering the call for "high-value specialty chemicals" and "future-proof pharmacophores".